Cas no 1357947-16-0 (8-(Trifluoromethyl)isoquinolin-1-amine)

8-(Trifluoromethyl)isoquinolin-1-amine structure
1357947-16-0 structure
Product Name:8-(Trifluoromethyl)isoquinolin-1-amine
CAS No:1357947-16-0
MF:C10H7F3N2
MW:212.171192407608
CID:5042289
Update Time:2023-08-24

8-(Trifluoromethyl)isoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 8-(Trifluoromethyl)isoquinolin-1-amine
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)7-3-1-2-6-4-5-15-9(14)8(6)7/h1-5H,(H2,14,15)
    • InChI Key: LCEUCZCQZYUARF-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C2C=CN=C(C=12)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9

8-(Trifluoromethyl)isoquinolin-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T198545-50mg
8-(Trifluoromethyl)isoquinolin-1-amine
1357947-16-0
50mg
$ 640.00 2022-06-03
TRC
T198545-100mg
8-(Trifluoromethyl)isoquinolin-1-amine
1357947-16-0
100mg
$ 1065.00 2022-06-03

8-(Trifluoromethyl)isoquinolin-1-amine Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.